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Compound of Interest

Compound Name: BMS-593214

Cat. No.: B606238

Researchers and scientists working with the potent FVIla inhibitor, BMS-593214, must adhere
to stringent safety protocols to ensure personal safety and maintain the integrity of their
experiments. This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to facilitate the safe and effective use of this
compound in a laboratory setting.

Immediate Safety and Handling Data

A summary of the key safety and handling parameters for BMS-593214 is provided below. This
information is crucial for a quick risk assessment before handling the compound.

Parameter Information

Storage (Powder) -20°C for 3 years; 4°C for 2 years[1]
Storage (In Solvent) -80°C for 6 months; -20°C for 1 month[1]
Solubility Soluble in DMSO (100 mg/mL)[1]

Special Handli Use newly opened, hygroscopic DMSO for best
ecial Handlin
P 9 solubility results[1]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is the first line of defense against
accidental exposure. The following PPE is mandatory when handling BMS-593214.

o Eye Protection: Chemical safety goggles or a face shield are required to protect against
splashes.

» Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn. Gloves
should be inspected before use and changed frequently, especially if contaminated.

o Body Protection: A laboratory coat or a disposable gown should be worn to protect the skin
and clothing.

o Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted
respirator (e.g., N95 or higher) should be used in a well-ventilated area or a fume hood.

Operational Plan for Safe Handling

A systematic approach to handling BMS-593214 will minimize the risk of exposure and
contamination. Follow these procedural steps for safe handling:

e Preparation:
o Ensure all necessary PPE is available and in good condition.

o Work in a designated area, preferably a chemical fume hood, to minimize inhalation
exposure.

o Have a spill kit readily accessible.
e Weighing and Reconstitution:

o When weighing the solid compound, do so in a fume hood to avoid inhaling any dust
particles.

o Use appropriate tools to handle the compound, such as a chemical spatula.

o For reconstitution, add the solvent (e.g., DMSO) slowly to the vial containing BMS-593214
to avoid splashing.[1] If needed, use an ultrasonic bath to aid dissolution.[1]
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e Experimental Use:
o Clearly label all solutions containing BMS-593214.
o Avoid direct contact with the skin, eyes, and clothing.
o After handling, wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of BMS-593214 and any contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

e Chemical Waste:

o All unused BMS-593214 and solutions containing the compound should be disposed of as
hazardous chemical waste.

o Follow all local, state, and federal regulations for hazardous waste disposal.
o Do not pour BMS-593214 down the drain.
» Contaminated Materials:

o All disposable labware, such as pipette tips, vials, and gloves, that have come into contact
with BMS-593214 should be collected in a designated hazardous waste container.

o Non-disposable glassware should be decontaminated by rinsing with an appropriate
solvent (e.g., ethanol) three times. The rinsate should be collected as hazardous waste.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of BMS-593214, from
preparation to disposal.
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Caption: Workflow for the safe handling of BMS-593214.

By adhering to these guidelines, researchers can create a safe laboratory environment for
working with BMS-593214, ensuring both personal safety and the integrity of their scientific
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work. Always consult the specific Safety Data Sheet provided by your supplier for the most
detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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